N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1,3,5-trimethylpyrazole-4-sulfonamide
• InChI: InChI=1S/C14H21N3O4S/c1-11-14(12(2)16(3)15-11)22(18,19)17(6-8-20-4)9-13-5-7-21-10-13/h5,7,10H,6,8-9H2,1-4H3
• InChI Key: AFQPZNANHSGCSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)S(=O)(=O)N(CCOC)CC2=COC=C2
• Molecular Formula: C14H21N3O4S
• Molecular Weight: 327.40 g/mol
• CAS No.: 1448122-98-2

Description

N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C14H21N3O4S and its molecular weight is 327.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Inhibitory Activities

Polymethoxylated-pyrazoline benzene sulfonamides, closely related to the compound , were synthesized and evaluated for their inhibitory effects on carbonic anhydrase isoenzymes and cytotoxic activities on tumor and non-tumor cell lines. These compounds displayed superior carbonic anhydrase inhibitory activity than the reference compound, highlighting their potential in designing inhibitors for biological targets (Kucukoglu et al., 2016).

Molecular Structure Analysis

The molecular structure of similar sulfonamide derivatives has been extensively studied, revealing significant twists and interactions within the molecule. This structural information is crucial for understanding the reactivity and potential binding capabilities of such compounds (Asiri et al., 2012).

Anti-inflammatory Potential

Derivatives of the compound have been identified as potent and selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. Through extensive structure-activity relationship work, compounds demonstrating significant in vitro and in vivo COX-2 inhibition have been developed, underlining the therapeutic potential of these molecules (Penning et al., 1997).

Corrosion Inhibition

Research has also explored the use of similar sulfonamide compounds as inhibitors for mild steel corrosion in acidic environments. These studies provide insights into the protective capabilities of such molecules, suggesting applications beyond pharmaceuticals, such as in material science for preventing metal corrosion (Sappani & Karthikeyan, 2014).

Synthetic Applications

The compound and its derivatives have facilitated the development of novel synthetic methodologies, enabling the construction of complex molecules. These applications demonstrate the compound's role in advancing synthetic organic chemistry, providing new pathways to generate diverse molecular architectures (Li & Liu, 2014).